Cas no 2098019-70-4 (4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride)

• Product Name: 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride
• CAS No: 2098019-70-4
• MF: C₁₁H₁₉Cl₂N₃OS
• MW: 312.25905919075
• CID: 5727482
• PubChem ID: 126845376
• Update Time: 2025-10-29

4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one;dihydrochloride
• 2098019-70-4
• AKOS040818050
• 4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride
• F2167-7839
• 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride

• Inchi： 1S/C11H17N3OS.2ClH/c1-8-10(16-9(2)13-8)7-14-6-5-12-4-3-11(14)15;;/h12H,3-7H2,1-2H3;2*1H
• InChI Key： LASCMTZSGMKFPS-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=NC(C)=C1CN1C(CCNCC1)=O

Computed Properties

• Exact Mass: 311.0625888g/mol
• Monoisotopic Mass: 311.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Additional information on 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride

Introduction to 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride (CAS No. 2098019-70-4) in Modern Chemical and Biomedical Research

4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride, identified by its CAS number 2098019-70-4, represents a significant compound in the realm of chemical and biomedical research. This heterocyclic derivative has garnered attention due to its unique structural features and potential pharmacological applications. The compound’s molecular framework integrates a thiazole moiety with a diazepane core, creating a scaffold that is both structurally complex and biologically intriguing. Such combinations are often explored for their ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is well-documented for its broad spectrum of biological activities. It is a key structural component in numerous pharmacologically active agents, including antibiotics, antifungals, and anti-inflammatory drugs. In the case of 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride, the presence of the thiazole moiety suggests potential interactions with enzymes and receptors involved in neuroinflammation and pain modulation. Recent studies have highlighted the role of thiazole derivatives in inhibiting inflammatory cytokine production and modulating ion channels, making this compound a promising candidate for further investigation.

The diazepane core of the molecule contributes to its potential CNS activity. Diazepanes are structurally related to benzodiazepines but exhibit distinct pharmacokinetic profiles due to their altered metabolic pathways. This modification can lead to reduced side effects such as sedation and dependence while maintaining therapeutic efficacy. The integration of the diazepane scaffold with the thiazole ring in 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride creates a novel pharmacophore that may interact with multiple targets simultaneously. This dual-action potential is particularly attractive for developing multifunctional therapeutics that address complex pathophysiological processes.

One of the most compelling aspects of this compound is its potential role in addressing neuroinflammatory disorders. Chronic inflammation in the central nervous system is implicated in various pathologies, including Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis. The structural features of 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride suggest it may interfere with key inflammatory cascades by modulating microglial activation and astrocyte function. Preliminary in vitro studies have indicated that derivatives with similar scaffolds can inhibit nitric oxide (NO) production and reduce the expression of pro-inflammatory genes such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNFα). These findings align with recent advancements in the field of neuroimmunology, where targeting microglial activation has emerged as a viable strategy for mitigating neurodegenerative processes.

The dihydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical development. Improved solubility can lead to more efficient drug delivery systems and better patient compliance. Additionally, the salt form may stabilize the compound against degradation by enzymatic or environmental factors, ensuring consistent pharmacological activity. These properties make 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride an attractive candidate for further preclinical and clinical investigations.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions using tools like molecular docking and virtual screening. These techniques have been instrumental in identifying novel drug candidates by simulating binding affinities between compounds and biological targets. In the context of 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-1,4-diazepan-5-one dihydrochloride, computational studies have suggested potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, the compound’s ability to cross the blood-brain barrier has been computationally modeled, providing insights into its potential CNS penetration capabilities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiazole ring followed by functional group transformations to introduce the diazepane moiety. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one. For instance，the use of transition metal-catalyzed coupling reactions has streamlined certain synthetic steps while reducing byproduct formation. Such improvements are crucial for scaling up production from laboratory-scale preparations to industrial manufacturing processes.

Evaluation of pharmacokinetic properties is essential before advancing a candidate into clinical trials. In vitro studies have provided preliminary data on metabolic stability and excretion pathways for 4-[(2,4)Dimethyl,1,3)thiazo]le(5)yl)methy]l, 1, 4)dazepan( 5)one dihydrochloride . These studies indicate that the compound undergoes metabolism via cytochrome P450 enzymes (CYP450), primarily CYP3A4 and CYP2D6 , which are responsible for metabolizing a significant portion of pharmaceuticals . Understanding these metabolic pathways helps predict potential drug-drug interactions , which is critical for safe clinical use . Additionally , preliminary toxicity studies have shown that , at , moderate , concentrations , the compound exhibits low cytotoxicity towards neuronal cells , suggesting a favorable safety profile

The future direction sfor research on this compound include exploring its efficacy in animal models of neuroinflammation . Preclinical studies in rodents could provide valuable insights into its therapeutic potential across different disease models . Furthermore ， investigating its mechanism s action at molecular level will be crucial for optimizing its use . This might involve studying how it interacts with specific proteins or nucleic acids within cells ， as well as how it affects signaling pathways involved in inflammation or pain perception

In conclusion ， 4-[( 2, 4)Dimethy l, 1, 3)thia z ol( 5)yl )m eth y l ] - 1, 4 )d az ep an - 5 )o ne d i hydroch lor ide (CAS No . 2098019 - 70 - 44 ) represents an exciting prospect i n chemical an d biomedica l research . Its unique structural features ， coupled wi th prelimina ry evidence o f anti - inflamma tory an d centra l nervous system activity ， make it worthy o f further investigation . As research continues ， we can expect more insights into its therapeutic potential an d how it might contribute t o treating complex diseases such as neurodegenerative disorders an d chronic pain conditions p >